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Compound of Interest

Compound Name: Golden Yellow
CAS No.: 49625-21-0
Cat. No.: B15722203
Get Quote
. J

Disclaimer: The term "Golden Yellow" can refer to several different chemical substances. This
guide focuses on the handling of Metanil Yellow (also known as Acid Yellow 36 or C.I. 13065), a
common laboratory reagent. It is imperative to confirm the exact chemical identity and consult
the specific Safety Data Sheet (SDS) for the material you are handling before undertaking any
procedures.

This document provides essential safety and logistical information for researchers, scientists,
and drug development professionals to ensure the safe handling and disposal of Metanil
Yellow.

Immediate Safety and Personal Protective
Equipment (PPE)

Metanil Yellow is a brownish-yellow powder that can pose health risks. It may cause skin and
respiratory tract irritation, and in some cases, serious eye damage.[1][2] Some evidence also
suggests it may be a skin sensitizer and is suspected of damaging fertility.[3][4] Therefore, strict
adherence to PPE protocols is mandatory.
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1. Engineering Controls:

e Work in a well-ventilated area.[1][2]

e Use a chemical fume hood or other local exhaust ventilation to minimize dust and airborne

concentrations.[2][5][6]

» Facilities must be equipped with an eyewash station and a safety shower in close proximity

to the handling area.[2]

2. Personal Protective Equipment (PPE):

A summary of required PPE is provided in the table below.

PPE Component

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., nitrile rubber,

polychloroprene, butyl rubber).
[1]

To prevent skin contact and
potential irritation or
sensitization.[1][2][5]

Eye and Face Protection

Safety glasses with side

shields or chemical safety
goggles.[1][2][5]

To protect eyes from dust
particles which can cause

serious damage.[1][6]

Skin and Body Protection

A lab coat or other protective
clothing to prevent skin
exposure.[1][2][7] A PVC apron

may also be used.[1]

To prevent contamination of

personal clothing and skin.

Respiratory Protection

A NIOSH/MSHA-approved
respirator should be worn,
especially when handling the
powder outside of a fume hood
or if dust is generated.[1][5][7]

To prevent inhalation of the
powder, which can cause

respiratory irritation.[1][2]

Operational Plan for Handling Metanil Yellow

Preparation and Handling:
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e Read and understand the Safety Data Sheet (SDS) for Metanil Yellow before starting any
work.

e Ensure the work area is clean and uncluttered.
» Confirm that the ventilation system (e.g., fume hood) is functioning correctly.
e Don the appropriate PPE as outlined in the table above.

o When weighing or transferring the powder, do so in a fume hood or a designated area with
local exhaust ventilation to avoid generating dust.[1][2][6]

» Avoid all personal contact with the substance, including inhalation.[1]
» Do not eat, drink, or smoke in the handling area.[1]
o Keep the container tightly closed when not in use.[2]

Experimental Workflow Diagram
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Caption: A workflow diagram for the safe handling of Metanil Yellow.
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Disposal Plan

Waste Collection:

o All waste materials contaminated with Metanil Yellow, including disposable PPE, weighing
papers, and contaminated labware, should be collected in a designated, labeled, and sealed
hazardous waste container.[1]

Disposal Procedure:

» Dispose of chemical waste in accordance with all local, state, and federal regulations.[1] Do
not dispose of it down the drain or in the regular trash.[1][5][6]

o Contaminated packaging should also be treated as hazardous waste and disposed of
accordingly.[3]

Accidental Release Measures
Minor Spills:
e Restrict access to the area.

o Wearing appropriate PPE, carefully sweep or vacuum up the spilled solid, avoiding dust
generation.[1][2]

» Place the collected material into a sealed, labeled container for hazardous waste disposal.[1]

[2]
o Clean the spill area with soap and water.[1]
Major Spills:
e Evacuate the area immediately.[7]
o Alert emergency responders and inform them of the nature of the spill.[1]

o Only trained personnel with appropriate respiratory and personal protection should attempt
to clean up the spill.
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First Aid Measures

Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical

attention.[2]

Skin Contact

Immediately wash the affected area with plenty
of soap and water. Remove contaminated
clothing and wash it before reuse. If irritation or

a rash occurs, seek medical advice.[2][4][7]

Move the person to fresh air. If not breathing,

Inhalation give artificial respiration. If breathing is difficult,
give oxygen. Seek medical attention.[2][5]
Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water and
Ingestion have them drink 2-4 cupfuls of water or milk.

Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[2]

Toxicity Data S

Toxicity Metric Value Species
Oral LD50 5000 mg/kg Rat
Intraperitoneal LD50 1000 mg/kg Mouse
Intravenous LD50 200 mg/kg Mouse

Data extracted from the Santa Cruz Biotechnology, Inc. Safety Data Sheet.[1] Animal studies

have indicated that Metanil Yellow may be neurotoxic and hepatotoxic.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15722203?utm_src=pdf-custom-synthesis#bc-rfq
https://datasheets.scbt.com/sc-215306.pdf
https://rowleybio.com/wp-content/uploads/Metanil-Yellow-R-70.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10472971&countryCode=GB&language=en
https://www.suvchemlaboratorychemicals.com/uploads/M0135000100-587-98-4.pdf
https://www.cdhfinechemical.com/images/product/msds/43_832980909_METANILYELLOWARCASNO587-98-4MSDS.pdf
https://www.carlroth.com/medias/SDB-7714-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjY5MjV8YXBwbGljYXRpb24vcGRmfGFEbGlMMmhoTlM4NU1qRXdNRE00TWpVMU5qUTJMMU5FUWw4M056RTBYME5JWDBWT0xuQmtaZ3wyZmRkYzg4ZmJmY2Y4YWU0OTY4M2YzYzRhMzI5NTUyMWU1NmFiZjc1NGQ3MzVmYmNjOTY2M2FjZGY1ZGQ0MjZm
https://www.technopharmchem.com/application/uploads/files/1582895281_METANIL_YELLOW.pdf
https://en.wikipedia.org/wiki/Metanil_Yellow
https://www.benchchem.com/product/b15722203/docs#essential-protective-measures-for-handling-golden-yellow-metanil-yellow
https://www.benchchem.com/product/b15722203/docs#essential-protective-measures-for-handling-golden-yellow-metanil-yellow
https://www.benchchem.com/product/b15722203/docs#essential-protective-measures-for-handling-golden-yellow-metanil-yellow
https://www.benchchem.com/product/b15722203/docs#essential-protective-measures-for-handling-golden-yellow-metanil-yellow
https://www.benchchem.com/product/b15722203?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15722203?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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